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Compound of Interest

Compound Name: Thiogeraniol

Cat. No.: B3425138 Get Quote

This guide provides a focused overview of the fundamental molecular properties of

thiogeraniol, a monoterpenoid and an organosulfur compound.[1] Thiogeraniol is structurally

derived from geraniol, with the hydroxyl group substituted by a thiol group. This substitution

imparts distinct chemical properties and a characteristic aroma, making it a compound of

interest in the flavor and fragrance industries.[1]

Molecular and Physical Properties
The essential molecular and physical characteristics of thiogeraniol are summarized below.

These data are critical for researchers and drug development professionals in understanding

its stoichiometry, reactivity, and behavior in various chemical environments.

Property Value

Molecular Formula C₁₀H₁₈S[1]

Molecular Weight 170.32 g/mol [1][2]

IUPAC Name (2E)-3,7-dimethylocta-2,6-diene-1-thiol

Synonyms
Geranyl mercaptan, (E)-3,7-Dimethylocta-2,6-

diene-1-thiol[3]

Physical Description Yellow to orange liquid[3]

Monoisotopic Mass 170.11292175 Da
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Chemical Structure and Composition
The molecular formula C₁₀H₁₈S indicates that each molecule of thiogeraniol is composed of

ten carbon atoms, eighteen hydrogen atoms, and one sulfur atom. The diagram below

illustrates this elemental composition, which forms the basis of its chemical structure and

reactivity.
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Elemental composition of a single molecule of Thiogeraniol.

Note: The experimental protocols for determining these properties are standard analytical

chemistry techniques (such as mass spectrometry and elemental analysis) and are not detailed

in the provided reference data. For specific experimental methodologies, researchers should

consult primary analytical chemistry literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Thiogeraniol: Molecular
Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425138#thiogeraniol-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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